N-(5-Cyano-11-methyl-2-oxo-7-pentyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene)-3-fluorobenzamide

• CAS No.: 848690-25-5
• Molecular Formula: C25H22FN5O2
• Molecular Weight: 443.5g/mol
• IUPAC Name: N-(5-cyano-11-methyl-2-oxo-7-pentyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene)-3-fluorobenzamide
• InChI: InChI=1S/C25H22FN5O2/c1-3-4-5-11-30-22(29-24(32)17-9-6-10-19(26)13-17)18(15-27)14-20-23(30)28-21-16(2)8-7-12-31(21)25(20)33/h6-10,12-14H,3-5,11H2,1-2H3
• InChI Key: IGJYSWJOOFIJHI-UHFFFAOYSA-N
• SMILES: CCCCCN1C2=C(C=C(C1=NC(=O)C3=CC(=CC=C3)F)C#N)C(=O)N4C=CC=C(C4=N2)C

Description

N-(5-Cyano-11-methyl-2-oxo-7-pentyl-1,7,9-triazatricyclo[84003,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene)-3-fluorobenzamide is a complex organic compound with a unique structure that includes multiple rings and functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(5-Cyano-11-methyl-2-oxo-7-pentyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene)-3-fluorobenzamide involves multiple steps, including the formation of the triazatricyclo structure and the introduction of the cyano and fluorobenzamide groups. Common methods include:

Cyanoacetylation of Amines: This involves the reaction of substituted aryl or heteryl amines with alkyl cyanoacetates under various conditions.

Cyclocondensation Reactions: These reactions are used to form the triazatricyclo structure, often involving the use of catalysts and specific reaction conditions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

N-(5-Cyano-11-methyl-2-oxo-7-pentyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene)-3-fluorobenzamide can undergo various chemical reactions, including:

Oxidation and Reduction: These reactions can modify the oxidation state of the compound, potentially altering its properties and reactivity.

Substitution Reactions: These involve the replacement of one functional group with another, often using specific reagents and conditions.

Common Reagents and Conditions

Oxidizing Agents: Such as potassium permanganate or hydrogen peroxide.

Reducing Agents: Such as sodium borohydride or lithium aluminum hydride.

Catalysts: Such as palladium or platinum for catalytic hydrogenation.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation might yield a more oxidized form of the compound, while reduction could produce a more reduced form .

Scientific Research Applications

N-(5-Cyano-11-methyl-2-oxo-7-pentyl-1,7,9-triazatricyclo[840

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Industry: Used in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of N-(5-Cyano-11-methyl-2-oxo-7-pentyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene)-3-fluorobenzamide involves its interaction with specific molecular targets and pathways. This can include binding to enzymes or receptors, altering their activity, and affecting cellular processes . The exact mechanism can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• N-[3-cyano-1-(2-furanylmethyl)-10-methyl-5-oxo-2-dipyrido[3,4-c:1′,2′-f]pyrimidinylidene]-2-furancarboxamide
• Cyclopentaneacetic acid, 3-oxo-2-pentyl-, methyl ester

Uniqueness

N-(5-Cyano-11-methyl-2-oxo-7-pentyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene)-3-fluorobenzamide is unique due to its specific structure, which includes a triazatricyclo core and multiple functional groups. This gives it distinct chemical and biological properties compared to similar compounds .